5-Bromo-2-chloro-N,N-dimethylisonicotinamide
Overview
Description
Synthesis Analysis
The synthesis of 5-Bromo-2-chloro-N,N-dimethylisonicotinamide is a topic of research and its details can be found in peer-reviewed papers . The compound has a CAS Number of 1863453-75-1 .Molecular Structure Analysis
The molecular formula of 5-Bromo-2-chloro-N,N-dimethylisonicotinamide is CHBrClNO . The average mass is 262.531 Da and the monoisotopic mass is 260.955597 Da .Chemical Reactions Analysis
The chemical reactions involving 5-Bromo-2-chloro-N,N-dimethylisonicotinamide are currently under study . More information can be found in related scientific articles .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-2-chloro-N,N-dimethylisonicotinamide include a molecular weight of 263.52 . It is a solid substance . More detailed properties can be found in the referenced resources .Scientific Research Applications
- Dapagliflozin Synthesis : 5-Bromo-2-chloro-N,N-dimethylisonicotinamide serves as an intermediate in the synthesis of dapagliflozin, a potent and selective hSGLT2 inhibitor used to treat type 2 diabetes. Researchers utilize this compound to create labeled and unlabeled isotopes of glucuronide metabolites of dapagliflozin .
Medicinal Chemistry and Drug Development
Mechanism of Action
Safety and Hazards
The safety data sheets for 5-Bromo-2-chloro-N,N-dimethylisonicotinamide suggest that it should be handled with care . In case of inhalation, move the victim into fresh air . If it contacts the skin, wash off with soap and plenty of water . In case of ingestion, rinse mouth with water and do not induce vomiting . Always consult a doctor in case of exposure .
properties
IUPAC Name |
5-bromo-2-chloro-N,N-dimethylpyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrClN2O/c1-12(2)8(13)5-3-7(10)11-4-6(5)9/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUTXKDNPJRIKRT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC(=NC=C1Br)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.52 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-chloro-N,N-dimethylisonicotinamide | |
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